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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)propanoic acid

Cat. No.: B1582652 Get Quote

Mechanism of Action: The Cyclooxygenase
Pathway
Propionic acid derivatives exert their therapeutic effects primarily through the inhibition of

cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins—mediators

of pain, inflammation, and fever.[1] There are two main isoforms of this enzyme: COX-1, which

is constitutively expressed and involved in homeostatic functions like protecting the gastric

mucosa, and COX-2, which is induced at sites of inflammation.[1] The analgesic and anti-

inflammatory actions of these drugs are largely due to the inhibition of COX-2, while the

common gastrointestinal side effects are often linked to the inhibition of COX-1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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